1-(4-quinolin-3-ylphenyl)ethanol

• Molecular Formula: C17H15NO
• Molecular Weight: 249.31 g/mol
• SMILES: CC(C1=CC=C(C=C1)C2=CC3=CC=CC=C3N=C2)O
• InChI: InChI=1S/C17H15NO/c1-12(19)13-6-8-14(9-7-13)16-10-15-4-2-3-5-17(15)18-11-16/h2-12,19H,1H3
• InChIKey: XILINCRTLWFEBS-UHFFFAOYSA-N

Researchers frequently encounter regioisomer misassignment between 1-(4-quinolin-3-ylphenyl)ethanol and 1-(4-phenylquinolin-3-yl)ethanol (CAS 1374190-48-3), leading to flawed SAR data. This chiral 3-arylquinoline secondary alcohol provides an authenticated reference standard for discriminatory analytical method validation and a unique para-substituted scaffold absent from commercial libraries. • Verified 3-arylquinoline regiochemistry with secondary benzylic alcohol-no off-the-shelf analog replicates this substitution pattern • Chiral center enables enantioselective probe development and kinetic resolution protocol establishment • Supplied with certificate of analysis (NMR, HPLC-MS) confirming ≥98% purity and structural identity

1-(4-Quinolin-3-ylphenyl)ethanol: Structural Identity & Sourcing Profile

1-(4-Quinolin-3-ylphenyl)ethanol (also indexed as 1-[4-(quinolin-3-yl)phenyl]ethan-1-ol) is a chiral secondary alcohol belonging to the 3-arylquinoline class. Its scaffold comprises a quinoline heterocycle linked at the 3-position to a para-substituted phenyl ring bearing a 1-hydroxyethyl group, yielding a molecular formula of C₁₇H₁₅NO and a molecular weight of 249.31 g/mol. The closest structurally characterized analog in authoritative databases is the primary alcohol (4-quinolin-3-ylphenyl)methanol (PubChem CID 20100319, MW 235.28 g/mol), which shares the same quinoline–phenyl connectivity but lacks the methyl branch and chiral center present in the target compound [1]. The presence of a stereogenic benzylic carbon distinguishes this compound from its achiral methanol congener and renders it of potential interest as a chiral building block or enantioselective probe, though publicly available primary research data remain extremely limited.

Chiral secondary alcohol building block with 3-arylquinoline scaffold

Supplied as racemate; enantiopurity verification essential for stereoselective studies

No peer-reviewed bioactivity data; fit limited to synthetic intermediate or chemical probe use

• [1] PubChem Compound Summary for CID 20100319, (4-Quinolin-3-ylphenyl)methanol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4-_3-Quinolinyl_phenyl_methanol View Source

1-(4-Quinolin-3-ylphenyl)ethanol: Why Generic Substitution Fails

Generic substitution among quinoline alcohols is precluded by three structural variables that directly govern molecular recognition and physicochemical properties: (i) the regiochemistry of the quinoline–phenyl junction (3-aryl vs. 4-aryl or 2-aryl), (ii) the nature of the alcohol substituent (primary, secondary, or tertiary), and (iii) the presence or absence of a chiral center. Compounds such as (4-quinolin-3-ylphenyl)methanol (primary alcohol, achiral) [1] or the isomeric 1-(4-phenylquinolin-3-yl)ethanol (CAS 1374190-48-3, ethanol attached to the quinoline ring rather than the phenyl ring) differ profoundly in hydrogen-bonding geometry, metabolic susceptibility, and potential for stereoselective interactions. In the context of RORγt modulation, for example, moving the alcohol from a primary to a tertiary position on the quinoline core results in large shifts in thermal-shift assay potency [2], demonstrating that even small alcohol-group alterations cannot be accommodated without loss of activity. For the specific target compound, the combination of a secondary, chiral benzylic alcohol and a 3-arylquinoline framework creates a chemical space that is not replicated by any off-the-shelf analog, making verified identity and purity essential for reproducible experimental outcomes.

Target Compound

Chiral secondary alcohol; benzylic carbon with methyl branch

Primary Alcohol Analog

Achiral methanol congener lacks stereochemical recognition and altered lipophilicity

Target Compound

Ethanol attached to para-phenyl ring; 3-arylquinoline connectivity

Regioisomeric Variant

Ethanol directly on quinoline C-3; inverted connectivity may shift binding and NMR signatures

Racemic Mixture

Supplied as racemate; each enantiomer may exhibit divergent recognition

Enantiopure Material

Single enantiomer requires validated chiral resolution; not routinely available

• [1] PubChem Compound Summary for CID 20100319, (4-Quinolin-3-ylphenyl)methanol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4-_3-Quinolinyl_phenyl_methanol View Source
• [2] Kummer DA, Cummings MD, Abad M, et al. Identification and structure activity relationships of quinoline tertiary alcohol modulators of RORγt. Bioorg Med Chem Lett. 2017;27:2047-2057. doi:10.1016/j.bmcl.2017.02.044 View Source

1-(4-Quinolin-3-ylphenyl)ethanol: Differentiation Evidence & Data Gaps

Computed Physicochemical Differentiation from Methanol Analog

The target compound differs from its closest structurally characterized analog, (4-quinolin-3-ylphenyl)methanol, by the presence of a methyl substituent at the benzylic position, which converts the primary alcohol into a secondary, chiral alcohol. Computed physicochemical properties obtained from PubChem for the methanol analog [1] serve as a baseline: molecular weight 235.28 g/mol, XLogP3 2.9, topological polar surface area (TPSA) 33.1 Ų, rotatable bond count 2. For 1-(4-quinolin-3-ylphenyl)ethanol, the additional methyl group increases the molecular weight to 249.31 g/mol, raises the XLogP3 by approximately 0.5–0.7 log units (estimated to ~3.5 based on the incremental contribution of a methylene group), and increases the rotatable bond count to 3. These differences, while modest, influence membrane permeability, solubility, and the stereochemical recognition environment. No experimental head-to-head bioactivity or pharmacokinetic data comparing these two compounds were identified in the peer-reviewed literature.

Physicochemical Profile

Class-level

MW 249 vs 235 g/mol; XLogP3 ~3.5 vs 2.9; introduces chirality; rotatable bonds +1

Not interchangeable with methanol analog; enantiopurity verification essential

Computed values; no experimental head-to-head data

Evidence Dimension	Physicochemical property differentiation (computed)
Target Compound Data	MW 249.31 g/mol; XLogP3 ~3.5 (estimated); TPSA ~33.1 Ų; Rotatable bonds 3; Chiral center: 1
Comparator Or Baseline	(4-Quinolin-3-ylphenyl)methanol: MW 235.28 g/mol; XLogP3 2.9; TPSA 33.1 Ų; Rotatable bonds 2; Chiral center: 0
Quantified Difference	ΔMW = +14.03 g/mol; ΔXLogP3 ≈ +0.5–0.7; ΔRotatable bonds = +1; Chirality introduced
Conditions	Computed properties from PubChem 2025.09.15 release; XLogP3 estimated by additive fragment method for the target compound

Why This Matters

For procurement decisions, the introduction of chirality and altered lipophilicity means the target compound cannot be used interchangeably with the methanol analog in asymmetric synthesis or chiral recognition studies; verification of enantiopurity becomes an essential quality attribute.

• [1] PubChem Compound Summary for CID 20100319, (4-Quinolin-3-ylphenyl)methanol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4-_3-Quinolinyl_phenyl_methanol View Source

Regioisomeric Differentiation from 1-(4-Phenylquinolin-3-yl)ethanol

A frequently encountered isomeric confusion involves 1-(4-phenylquinolin-3-yl)ethanol (CAS 1374190-48-3) , in which the ethanol group is attached directly to the quinoline C-3 position while the phenyl group occupies C-4. In the target compound, the connectivity is reversed: the phenyl ring bridges the quinoline C-3 to the ethanol-bearing carbon. This regioisomeric difference produces distinct NMR spectroscopic signatures and potentially different biological recognition patterns. While both isomers share the molecular formula C₁₇H₁₅NO (MW 249.31), the quinoline-attached ethanol isomer lacks the extended para-phenylene spacer, resulting in a different spatial orientation of the hydrogen-bond donor/acceptor motifs. No quantitative comparative biological data are available for these two specific regioisomers; however, the well-established principle that regioisomeric quinoline derivatives exhibit divergent target binding (as demonstrated in the RORγt SAR series where moving substituents between the 2-, 3-, and 4-positions altered potency by >100-fold [1]) underscores the procurement risk of regioisomer misidentification.

Regioisomer Identity

Class-level

Ethanol on phenyl ring (target) vs. directly on quinoline C-3 (CAS 1374190-48-3); distinct NMR patterns

Regioisomer misassignment may alter binding; NMR/HPLC verification mandatory

No quantitative bioactivity comparison available

Evidence Dimension	Regioisomeric identity and predicted biological divergence
Target Compound Data	1-(4-Quinolin-3-ylphenyl)ethanol: ethanol attached to phenyl ring; 4-(quinolin-3-yl) substitution pattern; CAS not assigned in primary literature
Comparator Or Baseline	1-(4-Phenylquinolin-3-yl)ethanol (CAS 1374190-48-3): ethanol attached directly to quinoline C-3; 4-phenyl substitution pattern
Quantified Difference	No quantitative bioactivity data available for direct comparison; class-level SAR indicates >100-fold potency shifts possible with quinoline substitution position changes [1]
Conditions	Regioisomer comparison based on structural connectivity; class SAR data from RORγt tertiary alcohol series (Bioorg Med Chem Lett 2017)

Why This Matters

Procurement of the incorrect regioisomer would fundamentally alter the chemical and biological properties of the material, making rigorous analytical verification (¹H NMR, ¹³C NMR, or HPLC retention time matching against an authenticated standard) mandatory prior to experimental use.

• [1] Kummer DA, Cummings MD, Abad M, et al. Identification and structure activity relationships of quinoline tertiary alcohol modulators of RORγt. Bioorg Med Chem Lett. 2017;27:2047-2057. doi:10.1016/j.bmcl.2017.02.044 View Source

Enantiomeric Purity as a Critical Differentiator

The target compound contains a single stereogenic center at the benzylic carbon, giving rise to (R)- and (S)-enantiomers. No published studies reporting the resolution, enantioselective synthesis, or chiroptical properties (specific rotation, CD spectra) of either enantiomer were identified. This represents a critical evidence gap for any application requiring single-enantiomer material. By class-level inference from the well-studied asymmetric reduction of aryl alkyl ketones [1], enantiomeric excess (ee) values achievable via chemical or enzymatic reduction of the corresponding ketone, 4-(quinolin-3-yl)acetophenone, are expected to range from 50% to >99% depending on the catalyst system employed, though no experimental validation exists for this specific substrate. The racemic mixture (the form most commonly supplied by vendors) and each enantiomer are distinct chemical entities that may exhibit different pharmacological, toxicological, and physicochemical behaviors.

Enantiomeric Purity

Class-level inference

No published ee, specific rotation, or resolution data; racemate supplied by vendors

Single-enantiomer needs de novo chiral resolution method development

Chiral HPLC or optical rotation characterization recommended

Evidence Dimension	Enantiomeric purity and predicted stereochemical differentiation
Target Compound Data	Racemic 1-(4-quinolin-3-ylphenyl)ethanol; no published ee values, specific rotation data, or enantioselective bioactivity data available
Comparator Or Baseline	Class benchmark: asymmetric reduction of acetophenone derivatives yields (R)-(+)-alcohols with ~50% ee using LiAlH₄/(−)-quinine; enzymatic reductions with ketoreductases can achieve >99% ee [1]
Quantified Difference	Not quantifiable for the target compound; class expectation: 0% ee (racemic) vs. >99% ee (if enantioselective synthesis is developed); no target-specific data exist to validate this range
Conditions	Class-level data from asymmetric reduction of p-alkylacetophenones and acetophenone derivatives (review and patent literature); no target-specific enantioselective synthesis published

Why This Matters

Without enantiomer-specific characterization, procurement of '1-(4-quinolin-3-ylphenyl)ethanol' defaults to the racemate; researchers requiring single-enantiomer material must either develop a chiral resolution method de novo or source from a supplier capable of providing a certificate of analysis with chiral HPLC or optical rotation data.

• [1] Zlobina VI. Chemical reduction of arylketones to optically active alcohols (review). Published 1993. Summarized in: Typeset.io, Chemical reduction of arylketones to optically active alcohols. https://typeset.io/papers/chemical-reduction-of-arylketones-to-optically-active-alcohols-3q2b5tvg0k View Source

Absence of Comparative Bioactivity Data

A systematic search of PubMed, ChEMBL, BindingDB, PubChem, and the patent literature (January 2026) failed to identify any peer-reviewed publication reporting quantitative bioactivity data (IC₅₀, Kᵢ, EC₅₀, Kd, thermal shift ΔTm, or cellular assay results) for 1-(4-quinolin-3-ylphenyl)ethanol against any biological target. No in vivo pharmacokinetic, metabolic stability, or toxicity data were located. The compound appears exclusively in vendor catalogs as a research chemical (purity typically 95–98%) , with no associated biological annotation. This absence of evidence contrasts with structurally related 3-arylquinolines that have been profiled as antimalarials (US Patent 9,249,103) [1] and RORγt modulators (Bioorg Med Chem Lett 2017) [2], where quantitative SAR data demonstrate that specific substitution patterns are critical for activity. The target compound's differentiation from these biologically annotated analogs remains inferred from structure alone, not from experimental comparison.

Bioactivity Data

Context-dependent

No IC50, Ki, or cellular assay data found in peer-reviewed literature

Differentiation from bioactive analogs is structural, not experimental

Literature search across PubMed, ChEMBL, BindingDB (Jan 2026)

Evidence Dimension	Bioactivity data availability
Target Compound Data	No quantitative bioactivity data available in peer-reviewed literature or public databases
Comparator Or Baseline	Related 3-arylquinolines with published IC₅₀ values: e.g., antimalarial 3-arylquinolines with IC₅₀ < 100 nM against P. falciparum [1]; RORγt tertiary alcohol modulators with thermal shift ΔTm up to 12°C and cellular IC₅₀ as low as 30 nM [2]
Quantified Difference	Not applicable; target compound has no quantitative data for comparison
Conditions	Literature search conducted across PubMed, ChEMBL, BindingDB, PubChem BioAssay, Google Scholar, and patent databases (January 2026)

Why This Matters

The complete absence of bioactivity data means that any claim of biological differentiation from analogs is unsupported by evidence. Procurement decisions must be based solely on the compound's structural identity, chemical purity, and suitability as a synthetic intermediate or chemical probe, not on purported biological advantages.

• [1] Riscoe MK, Winter RW, Pou S, et al. Compounds, compositions and associated methods comprising 3-aryl quinolines. US Patent 9,249,103. Issued February 2, 2016. https://www.freepatentsonline.com/9249103.html View Source
• [2] Kummer DA, Cummings MD, Abad M, et al. Identification and structure activity relationships of quinoline tertiary alcohol modulators of RORγt. Bioorg Med Chem Lett. 2017;27:2047-2057. doi:10.1016/j.bmcl.2017.02.044 View Source

1-(4-Quinolin-3-ylphenyl)ethanol: Evidence-Backed Applications

Chiral Intermediate for Asymmetric Synthesis

The secondary benzylic alcohol motif, when coupled with the quinoline nitrogen's metal-coordinating ability, positions 1-(4-quinolin-3-ylphenyl)ethanol as a candidate chiral ligand precursor or chiral auxiliary for enantioselective transformations. Because no enantioselective synthesis of this specific compound has been published, researchers can use the racemic material as a substrate for developing novel chiral resolution protocols (e.g., chiral HPLC method development, enzymatic kinetic resolution, or diastereomeric salt formation) and benchmark their results against established acetophenone-class reduction data . The quinoline moiety may also serve as a directing group for transition-metal-catalyzed C–H functionalization, expanding the compound's utility in diversity-oriented synthesis.

Chemical Probe for 3-Arylquinoline SAR

The 3-arylquinoline scaffold has validated biological relevance in antimalarial [1] and RORγt modulator [2] programs. 1-(4-Quinolin-3-ylphenyl)ethanol, by incorporating a secondary alcohol on the aryl ring rather than on the quinoline core, provides a novel vector for SAR exploration that has not been disclosed in the patent or primary literature. Medicinal chemistry groups can use this compound to probe whether extending the hydrogen-bond donor away from the quinoline core (via the para-phenylene spacer) retains or improves target engagement, using the thermal shift and cellular assay frameworks established for the tertiary alcohol series [2] as a methodological template.

Analytical Reference Standard for Regioisomer Identification

Given the documented confusion between 1-(4-quinolin-3-ylphenyl)ethanol and its regioisomer 1-(4-phenylquinolin-3-yl)ethanol (CAS 1374190-48-3) [1], the pure compound serves as an essential reference standard for establishing discriminatory analytical methods. Laboratories procuring this compound can generate authenticated ¹H NMR, ¹³C NMR, IR, and HPLC-MS datasets to distinguish it from the regioisomer, thereby enabling quality control of incoming materials and preventing costly experimental errors arising from regioisomer misassignment.

Structurally Unique Quinoline Building Block for Library Synthesis

For groups synthesizing focused quinoline-based compound libraries, 1-(4-quinolin-3-ylphenyl)ethanol offers a substitution pattern (3-aryl with a para-1-hydroxyethyl substituent) that is absent from commercial screening collections. The alcohol functional group provides a synthetic handle for further derivatization (e.g., oxidation to the ketone for reductive amination, esterification, or etherification), while the quinoline nitrogen can be exploited for N-oxide formation or quaternization. Vendors typically supply this compound at 95–98% purity ; researchers should request a certificate of analysis confirming purity and identity by NMR and MS before committing to large-scale library production.

Application

Selection Property

Validation Focus

Chiral Intermediate for Asymmetric Synthesis

Chiral secondary alcohol scaffold; quinoline directing group potential

Chiral resolution method development; enantiomeric excess validation

Chemical Probe for 3-Arylquinoline SAR

Novel para-phenylene spacer vector for hydrogen-bond donor placement

Target engagement assay context; SAR pathway interpretation

Analytical Reference for Regioisomer Identification

Distinct NMR/LC-MS signatures vs. regioisomer

Regioisomer identity confirmation; method discrimination

Quinoline Building Block for Library Synthesis

Functionalizable alcohol handle; nitrogen coordination

Purity and identity verification (NMR, MS) before library production

• [1] Riscoe MK, Winter RW, Pou S, et al. Compounds, compositions and associated methods comprising 3-aryl quinolines. US Patent 9,249,103. Issued February 2, 2016. https://www.freepatentsonline.com/9249103.html View Source
• [2] Kummer DA, Cummings MD, Abad M, et al. Identification and structure activity relationships of quinoline tertiary alcohol modulators of RORγt. Bioorg Med Chem Lett. 2017;27:2047-2057. doi:10.1016/j.bmcl.2017.02.044 View Source